Cas no 2224546-37-4 (N-[3-Chloro-4-(5-methyl-1H-1,2,4-triazol-3-yl)phenyl]-2-fluoropyridine-4-carboxamide)

• Product Name: N-[3-Chloro-4-(5-methyl-1H-1,2,4-triazol-3-yl)phenyl]-2-fluoropyridine-4-carboxamide
• CAS No: 2224546-37-4
• MF: C₁₅H₁₁ClFN₅O
• MW: 331.732144594193
• CID: 5969914
• PubChem ID: 136520681
• Update Time: 2025-05-19

N-[3-Chloro-4-(5-methyl-1H-1,2,4-triazol-3-yl)phenyl]-2-fluoropyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26600394
• AKOS033453884
• N-[3-Chloro-4-(5-methyl-1H-1,2,4-triazol-3-yl)phenyl]-2-fluoropyridine-4-carboxamide
• 2224546-37-4
• Z1594880034

• Inchi： 1S/C15H11ClFN5O/c1-8-19-14(22-21-8)11-3-2-10(7-12(11)16)20-15(23)9-4-5-18-13(17)6-9/h2-7H,1H3,(H,20,23)(H,19,21,22)
• InChI Key： YLJSADKOKVTAJG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=NNC(C)=N1)NC(C1C=CN=C(C=1)F)=O

Computed Properties

• Exact Mass: 331.0636158g/mol
• Monoisotopic Mass: 331.0636158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.6Ų

Additional information on N-[3-Chloro-4-(5-methyl-1H-1,2,4-triazol-3-yl)phenyl]-2-fluoropyridine-4-carboxamide

Comprehensive Overview of N-[3-Chloro-4-(5-methyl-1H-1,2,4-triazol-3-yl)phenyl]-2-fluoropyridine-4-carboxamide (CAS No. 2224546-37-4)

The compound N-[3-Chloro-4-(5-methyl-1H-1,2,4-triazol-3-yl)phenyl]-2-fluoropyridine-4-carboxamide, identified by its CAS number 2224546-37-4, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a 1,2,4-triazole ring and a fluoropyridine moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, which aligns with current trends in targeted cancer therapies and precision medicine.

In recent years, the demand for small molecule inhibitors has surged, driven by advancements in drug discovery and personalized medicine. The N-[3-Chloro-4-(5-methyl-1H-1,2,4-triazol-3-yl)phenyl]-2-fluoropyridine-4-carboxamide structure exhibits notable binding affinity to specific protein targets, making it a subject of intense study in oncology research. Its chlorophenyl and triazole components are frequently discussed in forums and publications focusing on structure-activity relationships (SAR), a hot topic among medicinal chemists.

Another area of interest is the compound's potential role in agrochemical innovation. With the growing need for sustainable crop protection solutions, molecules featuring fluorinated pyridines and triazoles are being explored for their herbicidal and fungicidal properties. This aligns with global discussions on green chemistry and reducing environmental impact, which are frequently searched topics in scientific databases and AI-driven research tools.

The synthesis of CAS 2224546-37-4 involves multi-step organic reactions, often highlighted in methodology development papers. Key steps include the formation of the 1,2,4-triazole core and subsequent coupling with the fluoropyridine carboxamide group. These processes are of particular interest to synthetic chemists seeking efficient and scalable routes for heterocyclic compound production. Online platforms and academic journals frequently feature discussions on optimizing such syntheses, reflecting the compound's relevance in modern chemistry.

From a physicochemical properties perspective, N-[3-Chloro-4-(5-methyl-1H-1,2,4-triazol-3-yl)phenyl]-2-fluoropyridine-4-carboxamide displays moderate solubility and stability under standard conditions, making it suitable for further formulation studies. Its logP and hydrogen bonding characteristics are often analyzed in drug-likeness assessments, a common practice in computational chemistry workflows. These analyses are frequently queried in search engines by researchers exploring ADME/Tox predictions.

In conclusion, CAS 2224546-37-4 represents a compelling case study in the intersection of medicinal chemistry and materials science. Its structural complexity and functional versatility address multiple contemporary research themes, from targeted drug design to sustainable agrochemicals. As scientific communities continue to explore its applications, this compound is likely to remain a focal point in peer-reviewed literature and industry discussions for years to come.